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Compound of Interest

Compound Name: coccineone B

Cat. No.: B599740

Disclaimer: This document provides general guidance on the disposal of coccineone B in a
laboratory setting. A specific Safety Data Sheet (SDS) for coccineone B was not found.
Therefore, researchers must consult their institution's Environmental Health and Safety (EHS)
department for specific protocols and comply with all local, state, and federal regulations. The
following procedures are based on best practices for handling and disposing of non-hazardous
chemical powders and natural product extracts.

Immediate Safety and Logistical Information

Coccineone B is a flavonoid compound isolated from the roots of Boerhaavia coccinea. As
with any chemical, proper handling and disposal are crucial to ensure personnel safety and
environmental protection. Before proceeding with disposal, a hazard determination should be
performed by a qualified individual to confirm that coccineone B is not considered hazardous
waste under applicable regulations.

Personal Protective Equipment (PPE): When handling coccineone B powder or solutions, the
following PPE should be worn:

o Safety goggles to protect from splashes.
e Alaboratory coat to protect skin and clothing.

 Nitrile gloves to prevent skin contact.
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e Closed-toe shoes.
Step-by-Step Disposal Procedures for Coccineone B
1. Unused or Surplus Coccineone B (Solid Powder):

If the coccineone B is in its original, unopened container or is a partially used but
uncontaminated solid, consider the following options:

o Chemical Recycling/Redistribution: If the material is of high quality in its original container,
check if your institution has a chemical recycling or sharing program.

» Disposal as Non-Hazardous Solid Waste: If determined to be non-hazardous, solid
coccineone B can be disposed of as solid waste.

o Ensure the powder is in a securely sealed container to prevent it from becoming airborne.

o Label the container clearly with the full chemical name ("Coccineone B") and mark it as
"non-hazardous waste for disposal."[1]

o Follow institutional procedures for disposing of non-hazardous solid chemical waste. This
may involve placing the sealed container in a designated collection area for EHS pickup
or, if permitted, directly in a building's dumpster. Do not place it in regular laboratory trash
cans that are handled by custodial staff.[2][3]

2. Contaminated Coccineone B and Associated Labware:

This category includes coccineone B that has been used in experiments, as well as
contaminated labware such as pipette tips, tubes, and gloves.

e Solid Waste:

o Collect all lightly contaminated solid waste (e.g., gloves, paper towels, weigh boats) in a
designated, labeled container.

o If these items are contaminated with other hazardous chemicals, they must be disposed of
as hazardous waste according to the appropriate waste stream.[4]
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o For grossly contaminated labware, decontamination may be an option. If not, it should be
disposed of as chemical waste.[3]

e Liquid Waste (Solutions containing Coccineone B):

o Agueous Solutions: If coccineone B is dissolved in a non-hazardous aqueous solution
with a pH between 6 and 9.5, it may be permissible to dispose of it down the sanitary
sewer. However, written permission from your institution's EHS department is often
required for sewer disposal of any chemical waste.[1][5]

o Solvent-Based Solutions: If coccineone B is dissolved in a flammable or hazardous
solvent, it must be disposed of as hazardous chemical waste.

» Collect the waste in a compatible, sealed container.
» Segregate halogenated and non-halogenated solvent waste.[6][7]

» Attach a completed hazardous waste tag to the container, listing all chemical
components and their approximate concentrations.[5]

» Store the waste container in a designated satellite accumulation area until it is collected
by EHS.

3. Empty Coccineone B Containers:

o Empty containers that held coccineone B may be disposed of in the regular trash if no
freestanding liquid or powder remains.[2]

e The original label should be defaced or removed to indicate that the container is empty and
no longer contains a chemical.[2][6]

e If the container held a solution of coccineone B with a hazardous solvent, it may need to be
triple-rinsed, with the rinsate collected as hazardous waste, before the container can be
discarded.[6]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of
coccineone B.

Coccineone B Disposal Workflow

Start: Coccineone B Waste

Hazard Agsessment

Perform Hazard Determination
(Consult SDS if available, or EHS)

Is the waste
hazardous?

No No (Aqueous) Yes Yes (Solvent/Other)

Non-Hazardous Waste Stream Hazardous Waste Stream

Solid Waste: Contaminated Solid Waste: Solvent-Based/Hazardous Solution:
1. Seal in a labeled container.
2. Mark as 'Non-Hazardous'.

3. Dispose via EHS or as directed.

Aqueous Solution (pH 6-9.5):
1. Obtain EHS approval.
2. Dispose down sanitary sewer.

1. Collect in a designated container. 1. Collect in a compatible, sealed container.
2. Label with contents. 2. Attach hazardous waste tag.
3. Manage as hazardous waste. 3. Store in satellite accumulation area.

End of Disposal Process
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Caption: Decision workflow for the disposal of Coccineone B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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